molecular formula C12H13IO B8753569 7-iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one

7-iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one

Cat. No.: B8753569
M. Wt: 300.13 g/mol
InChI Key: PFMSGNTWSBOOOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one is a useful research compound. Its molecular formula is C12H13IO and its molecular weight is 300.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13IO

Molecular Weight

300.13 g/mol

IUPAC Name

7-iodo-4,4-dimethyl-2,3-dihydronaphthalen-1-one

InChI

InChI=1S/C12H13IO/c1-12(2)6-5-11(14)9-7-8(13)3-4-10(9)12/h3-4,7H,5-6H2,1-2H3

InChI Key

PFMSGNTWSBOOOA-UHFFFAOYSA-N

Canonical SMILES

CC1(CCC(=O)C2=C1C=CC(=C2)I)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4,4-dimethyl-7-amino-1-tetralone (XII) (1.82 g, 10.0 mmol) in concentrated hydrochloric acid (4.69 mL) was added ice cold water (3.13 mL). The reaction mixture was then cooled to 0° C. by use of an ice-salt bath. The reaction mixture was then diazotized by the dropwise addition with stirring of a solution of sodium nitrite (0.76 g, 11.0 mmol) in water (3.13 mL) keeping temperature between 0°-5° C. After stirring for 15 minutes, the reaction mixture was added to a solution of potassium iodide (3.63 g, 21.9 mmol) in water (18.8 mL). After standing for 30 minutes, the dark gum was extracted with ethyl acetate (1×100 mL). The organic phase was then concentrated in vacuo and the residue chromatographed on silica gel (eluted with 5% ethyl acetate in hexane) to give 1.56 g (Y: 54%) of the title product; 1H-NMR (CDCl3): δ8.33 (d, J=2.0 Hz, 1H), 7.82 (dd, J=8.3, 2.0 Hz, 1H), 7.17 (d, J=8.4 Hz, 1H), 2.72 (t, J=6.8 Hz, 2H), 2.01 (t, J=6.8 Hz, 2H), 1.37 (s, 6H); MS (DCI) m/e: 301 (MH+).
Quantity
1.82 g
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
3.13 mL
Type
reactant
Reaction Step One
Quantity
4.69 mL
Type
solvent
Reaction Step One
Quantity
0.76 g
Type
reactant
Reaction Step Two
Name
Quantity
3.13 mL
Type
solvent
Reaction Step Two
Quantity
3.63 g
Type
reactant
Reaction Step Three
Name
Quantity
18.8 mL
Type
solvent
Reaction Step Three

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